Cas no 2089381-04-2 (2-(Methanesulfonylmethyl)piperazine)

• Product Name: 2-(Methanesulfonylmethyl)piperazine
• CAS No: 2089381-04-2
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• CID: 5655904
• PubChem ID: 123233291
• Update Time: 2025-05-24

2-(Methanesulfonylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2089381-04-2
• EN300-27718786
• 2-(methanesulfonylmethyl)piperazine
• SCHEMBL20742418
• 2-(Methanesulfonylmethyl)piperazine

• Inchi： 1S/C6H14N2O2S/c1-11(9,10)5-6-4-7-2-3-8-6/h6-8H,2-5H2,1H3
• InChI Key： RUSUZTGFYGNBJZ-UHFFFAOYSA-N
• SMILES： S(C)(CC1CNCCN1)(=O)=O

Computed Properties

• Exact Mass: 178.07759887g/mol
• Monoisotopic Mass: 178.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-(Methanesulfonylmethyl)piperazine

2-(Methanesulfonylmethyl)piperazine: A Comprehensive Overview

2-(Methanesulfonylmethyl)piperazine, with the CAS number 2089381-04-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a methanesulfonylmethyl group. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is a common structural element in various pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. The methanesulfonylmethyl group, on the other hand, introduces a sulfonamide functionality, which is known for its potential to enhance the bioavailability and pharmacokinetic properties of drugs.

The synthesis of 2-(Methanesulfonylmethyl)piperazine involves a series of well-established organic reactions. Typically, the piperazine ring is first functionalized with an appropriate leaving group, such as a bromide or tosylate, to facilitate nucleophilic substitution. The methanesulfonylmethyl group is then introduced via a nucleophilic aromatic substitution or alkylation reaction. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

2-(Methanesulfonylmethyl)piperazine has garnered attention in the pharmaceutical industry due to its potential as a building block for drug development. Its structure allows for extensive functionalization, enabling the creation of diverse derivatives with varying biological activities. For instance, researchers have explored its use in the development of kinase inhibitors, which are crucial in the treatment of cancer and other diseases characterized by abnormal cell proliferation.

Recent studies have highlighted the role of 2-(Methanesulfonylmethyl)piperazine in modulating cellular signaling pathways. One notable application is its ability to inhibit the activity of protein kinases, such as cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation. By targeting these enzymes, the compound demonstrates potential as an anti-cancer agent with minimal off-target effects. Additionally, its sulfonamide group contributes to improved solubility and stability, making it an attractive candidate for further preclinical testing.

The pharmacokinetic properties of 2-(Methanesulfonylmethyl)piperazine have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption and distribution profiles, suggesting that it could be suitable for oral administration. Furthermore, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes limited phase I metabolism, which may reduce the risk of drug-drug interactions.

In conclusion, 2-(Methanesulfonylmethyl)piperazine, CAS number 2089381-04-2, represents a promising compound with applications in drug discovery and development. Its unique structure and favorable pharmacokinetic properties make it an invaluable tool for researchers aiming to design novel therapeutic agents. As ongoing studies continue to elucidate its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing medical science.